Cas no 315706-14-0 (4-(4-chlorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-chlorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 315706-14-0
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 3078511
• PubChem ID: 768022
• Update Time: 2025-04-21

4-(4-chlorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine
• CHEMBL1080391
• BDBM50051934
• 4-(4-chlorophenyl)-N-(4-methoxyphenyl)thiazol-2-amine
• 4-(4-Chlorophenyl)-N-(4-methoxyphenyl)-2-thiazolamine
• [4-(4-Chloro-phenyl)-thiazol-2-yl]-(4-methoxy-phenyl)-amine
• DTXSID101212512
• 2-(4-methoxylphenyl)amino-4-(4-chlorophenyl)thiazole
• SB83104
• SCHEMBL12297262
• AKOS000667587
• 315706-14-0

• MDL： MFCD00733349
• Inchi： 1S/C16H13ClN2OS/c1-20-14-8-6-13(7-9-14)18-16-19-15(10-21-16)11-2-4-12(17)5-3-11/h2-10H,1H3,(H,18,19)
• InChI Key： KJZRUVRVAIKXOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 316.0437119g/mol
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.4Ų